Cas no 1354027-18-1 (N-[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-N-cyclopropyl-acetamide)

• Product Name: N-[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-N-cyclopropyl-acetamide
• CAS No: 1354027-18-1
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• CID: 2163209
• Update Time: 2025-06-10

N-[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-((s)-2-amino-propionyl)-piperidin-3-yl]-n-cyclopropyl-acetamide
• N-[1-((S)-2-aminopropanyl)piperidin-3-yl]-N-cyclopropylacetamide
• N-(1-((S)-2-Aminopropanoyl)piperidin-3-yl)-N-cyclopropylacetamide
• AM97224
• N-[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-N-cyclopropyl-acetamide

• Inchi： 1S/C13H23N3O2/c1-9(14)13(18)15-7-3-4-12(8-15)16(10(2)17)11-5-6-11/h9,11-12H,3-8,14H2,1-2H3/t9-,12?/m0/s1
• InChI Key： XBRKQERTLYUAJG-QHGLUPRGSA-N
• SMILES： O=C(C)N(C1CN(C([C@H](C)N)=O)CCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 341
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-N-cyclopropyl-acetamide

Professional Introduction to N-[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-N-cyclopropyl-acetamide (CAS No. 1354027-18-1)

N-[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-N-cyclopropyl-acetamide, a compound with the CAS number 1354027-18-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure incorporates a piperidine moiety linked to an amino-propionyl group, further substituted with a cyclopropyl acetylamide moiety. Such a configuration suggests promising interactions with biological targets, making it a valuable candidate for further investigation.

The synthesis of N-[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-N-cyclopropyl-acetamide involves a multi-step process that requires precise control over reaction conditions. The presence of the chiral center at the S-configuration of the amino-propionyl group is particularly noteworthy, as it introduces stereoselectivity into the compound. This feature is crucial in pharmaceutical development, where enantiomeric purity can significantly impact the efficacy and safety of a drug.

Recent studies have highlighted the importance of structural diversity in drug discovery. The combination of a piperidine ring and a cyclopropyl group in N-[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-N-cyclopropyl-acetamide provides a unique scaffold that may interact with biological targets in novel ways. This has led to its exploration as a potential lead compound in various therapeutic areas, including central nervous system disorders and inflammatory conditions.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors. The amino-propionyl group, in particular, has been identified as a key pharmacophore in several bioactive molecules, contributing to their binding affinity and specificity. Additionally, the cyclopropyl moiety may enhance metabolic stability, which is often a critical factor in drug design.

In the context of drug development, computational modeling and high-throughput screening have become indispensable tools. These methodologies allow researchers to rapidly assess the potential interactions between N-[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-N-cyclopropyl-acetamide and various biological targets. Such approaches have already identified several promising derivatives with enhanced pharmacological properties.

The synthetic pathways for this compound also offer insights into green chemistry principles. Efforts are being made to optimize these processes to minimize waste and improve yield, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing. The use of chiral auxiliaries and catalysts that can be recovered and reused further underscores this commitment to environmental responsibility.

As research progresses, N-[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-N-cyclopropyl-acetamide is expected to play a pivotal role in the development of new therapeutic agents. Its unique structural features and promising pharmacological properties make it an attractive candidate for further exploration. Collaborative efforts between academic researchers and industry scientists will be essential to fully realize its potential.

The future of this compound lies not only in its individual properties but also in its ability to inspire new chemical entities through structure-based drug design. By leveraging cutting-edge technologies and innovative methodologies, scientists can uncover novel derivatives with improved efficacy and reduced side effects. This iterative process of discovery and refinement is fundamental to advancing pharmaceutical science.

In conclusion, N-[1-((S)-2-Amino-propionyl)-piperidin-3-yl]-N-cyclopropyl-acetamide (CAS No. 1354027-18-1) represents a significant contribution to the field of medicinal chemistry. Its unique structure, combined with its promising pharmacological properties, positions it as a valuable asset in the quest for new therapeutic agents. As research continues to unfold, this compound is poised to make substantial impacts across multiple therapeutic areas.